Cas no 5178-94-9 (1,4-Cyclohexadiene, 3-butyl-)
1,4-Cyclohexadiene, 3-butyl- structure
Product Name:1,4-Cyclohexadiene, 3-butyl-
CAS No:5178-94-9
MF:C10H16
MW:136.234043121338
CID:361385
PubChem ID:42627136
Update Time:2025-04-19
1,4-Cyclohexadiene, 3-butyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Cyclohexadiene, 3-butyl-
- 3-butylcyclohexa-1,4-diene
- 5178-94-9
- DTXSID00655251
-
- Inchi: 1S/C10H16/c1-2-3-7-10-8-5-4-6-9-10/h5-6,8-10H,2-4,7H2,1H3
- InChI Key: SWKVOSARGXHSDC-UHFFFAOYSA-N
- SMILES: C1(C=CCC=C1)CCCC
Computed Properties
- Exact Mass: 136.12528
- Monoisotopic Mass: 136.125200510g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
1,4-Cyclohexadiene, 3-butyl- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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